2-(4-chloroanilino)-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-(4-chloroanilino)isoindole-1,3-dione
• InChI: InChI=1S/C14H9ClN2O2/c15-9-5-7-10(8-6-9)16-17-13(18)11-3-1-2-4-12(11)14(17)19/h1-8,16H
• InChI Key: TXEDOMZSQSFUKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C14H9ClN2O2
• Molecular Weight: 272.68 g/mol
• CAS No.: 107940-74-9

Description

2-(4-chloroanilino)-1H-isoindole-1,3(2H)-dione is an organic compound that features a unique structure combining an isoindole core with a 4-chloroanilino substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chloroanilino)-1H-isoindole-1,3(2H)-dione typically involves the reaction of 4-chloroaniline with phthalic anhydride. The reaction is carried out under reflux conditions in a suitable solvent such as acetic acid or toluene. The product is then purified through recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

2-(4-chloroanilino)-1H-isoindole-1,3(2H)-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding quinones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The chloro group in the compound can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Quinones and related compounds.

Reduction: Amines or alcohols.

Substitution: Derivatives with different substituents replacing the chloro group.

Scientific Research Applications

2-(4-chloroanilino)-1H-isoindole-1,3(2H)-dione has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of advanced materials, such as polymers and dyes, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 2-(4-chloroanilino)-1H-isoindole-1,3(2H)-dione involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 2-chloroaniline
• 4-chloroaniline
• 2,4-dichloroaniline

Uniqueness

2-(4-chloroanilino)-1H-isoindole-1,3(2H)-dione is unique due to its combination of an isoindole core with a 4-chloroanilino substituent. This structure imparts distinct chemical and physical properties, making it valuable for various applications. Compared to similar compounds, it offers enhanced stability and reactivity, which are advantageous in both research and industrial contexts.